The Comprehensive Guide to Delphinidin 3-Glucoside Biosynthesis in Plants
The Comprehensive Guide to Delphinidin 3-Glucoside Biosynthesis in Plants
A Technical Resource for Researchers and Drug Development Professionals
This in-depth guide provides a detailed exploration of the biosynthesis of delphinidin 3-glucoside, a key anthocyanin responsible for blue and purple pigmentation in many plants. This document serves as a technical resource for researchers, scientists, and professionals in drug development, offering a thorough overview of the metabolic pathway, enzymatic kinetics, regulatory mechanisms, and experimental protocols.
The Core Biosynthetic Pathway
The formation of delphinidin 3-glucoside is a multi-step process integrated within the broader flavonoid biosynthesis pathway. The journey begins with the general phenylpropanoid pathway, leading to the production of flavonoid precursors. The core pathway to delphinidin 3-glucoside involves the sequential action of several key enzymes.
The pathway commences with the synthesis of dihydrokaempferol, a common precursor for various flavonoids. The commitment to delphinidin synthesis is initiated by the enzyme Flavonoid 3',5'-Hydroxylase (F3'5'H) , a cytochrome P450 monooxygenase. This enzyme catalyzes the hydroxylation of dihydrokaempferol at both the 3' and 5' positions of the B-ring, producing dihydromyricetin.
Subsequently, Dihydroflavonol 4-Reductase (DFR) reduces dihydromyricetin to leucodelphinidin. The final step in the formation of the delphinidin aglycone is catalyzed by Anthocyanidin Synthase (ANS) , which converts leucodelphinidin to the unstable delphinidin.
To achieve stability and solubility, delphinidin is then glycosylated by UDP-glucose:Anthocyanidin 3-O-Glucosyltransferase (UFGT or 3GT) . This enzyme transfers a glucose moiety from UDP-glucose to the 3-hydroxyl group of delphinidin, yielding the stable and colored delphinidin 3-O-glucoside.
Quantitative Data on Key Enzymes and Products
The efficiency of delphinidin 3-glucoside biosynthesis is governed by the kinetic properties of the involved enzymes and the resulting concentrations of intermediates and the final product.
Enzyme Kinetic Parameters
The following table summarizes the available kinetic parameters for key enzymes in the delphinidin 3-glucoside pathway. These values are crucial for understanding the substrate specificity and catalytic efficiency of these enzymes.
| Enzyme | Substrate | Km (µM) | Vmax (pkat/mg protein) | kcat (s⁻¹) | Plant Source | Reference |
| Flavonoid 3',5'-Hydroxylase (F3'5'H) | Dihydrokaempferol | 3.26 | 2.69 | Not Reported | Camellia sinensis | [1] |
| Naringenin | 3.22 | Not Reported | Not Reported | Camellia sinensis | [1] | |
| Anthocyanin 3'-O-Glucosyltransferase (3'GT) | Delphinidin 3,5-diglucoside | 120 | 1370 nmol min⁻¹ mg⁻¹ | Not Reported | Gentiana triflora | [2] |
| Anthocyanidin 3-O-Glucosyltransferase (UFGT) | Cyanidin | 25 | Not Reported | Not Reported | Vitis vinifera | [3] |
| Delphinidin | 30 | Not Reported | Not Reported | Vitis vinifera | [3] |
Note: Kinetic data for F3'5'H and UFGT with their direct substrates in the delphinidin 3-glucoside pathway are limited and can vary significantly between plant species and experimental conditions.
Concentration of Delphinidin 3-Glucoside in Plant Tissues
The accumulation of delphinidin 3-glucoside is influenced by genetic background, developmental stage, and environmental conditions. The following table provides examples of delphinidin 3-glucoside concentrations in various plant tissues.
| Plant Species | Tissue | Condition | Delphinidin 3-glucoside Concentration | Reference |
| Vitis vinifera (Grape) | Berry Skin | Ripe | 1.5 - 5.0 mg/g FW | [4] |
| Solanum melongena (Eggplant) | Peel | Mature | 0.5 - 2.0 mg/g FW | [5] |
| Petunia hybrida | Flower Petals | Full Bloom | Varies by cultivar | [6] |
| Blueberry | Ripe Fruit | 4°C Storage | Content increases over a week | [7] |
| Blueberry | Ripe Fruit | 25°C Storage | Content fluctuates over a week | [7] |
| Tea Shoots | Purple Leaves | High light/temperature | Significantly increased | [8] |
Regulatory Networks Controlling Biosynthesis
The biosynthesis of delphinidin 3-glucoside is tightly regulated at the transcriptional level by a complex network of transcription factors and signaling pathways.
The MBW Transcription Factor Complex
A conserved ternary protein complex, known as the MBW complex, is the central regulator of anthocyanin biosynthesis genes. This complex consists of:
-
R2R3-MYB transcription factors: These proteins provide specificity by binding to the promoters of target genes.
-
basic Helix-Loop-Helix (bHLH) transcription factors: These act as co-activators.
-
WD40-repeat (WDR) proteins: These proteins serve as a scaffold for the complex.
The specific R2R3-MYB proteins activated determine which branches of the flavonoid pathway are induced. For delphinidin biosynthesis, MYB transcription factors that upregulate F3'5'H are crucial.[9][10][11]
Environmental Regulation: Light and Temperature
Light Signaling: Light is a primary environmental cue that induces anthocyanin biosynthesis. The signaling pathway often involves photoreceptors that, upon light activation, lead to the stabilization of the ELONGATED HYPOCOTYL 5 (HY5) transcription factor. HY5, in turn, can activate the expression of key MYB regulators of the anthocyanin pathway. In the dark, CONSTITUTIVELY PHOTOMORPHOGENIC 1 (COP1) , an E3 ubiquitin ligase, targets HY5 for degradation, thereby repressing anthocyanin biosynthesis.[12][13]
Temperature Signaling: Ambient temperature significantly impacts delphinidin 3-glucoside accumulation. High temperatures generally repress anthocyanin biosynthesis by promoting the COP1-mediated degradation of HY5.[14][15] Conversely, low temperatures can enhance anthocyanin production in many species, although the response can be tissue-specific.[16][17]
References
- 1. Functional analysis of Flavonoid 3′,5′-hydroxylase from Tea plant (Camellia sinensis): critical role in the accumulation of catechins - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Biochemical and Molecular Characterization of a Novel UDP-Glucose:Anthocyanin 3′-O-Glucosyltransferase, a Key Enzyme for Blue Anthocyanin Biosynthesis, from Gentian - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Anthocyanidin 3-O-glucosyltransferase - Wikipedia [en.wikipedia.org]
- 4. Effect of floral cluster pruning on anthocyanin levels and anthocyanain-related gene expression in ‘Houman’ grape - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. 2024.sci-hub.se [2024.sci-hub.se]
- 7. The influence of different storage temperature on changes of Delphinidin-3-O-glucoside and Malvidin-3-O-glucoside | Atlantis Press [atlantis-press.com]
- 8. edepot.wur.nl [edepot.wur.nl]
- 9. mdpi.com [mdpi.com]
- 10. mdpi.com [mdpi.com]
- 11. Anthocyanin Biosynthesis Induced by MYB Transcription Factors in Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Light Induced Regulation Pathway of Anthocyanin Biosynthesis in Plants - PMC [pmc.ncbi.nlm.nih.gov]
- 13. MYB pathways that regulate UV-B-induced anthocyanin biosynthesis in blueberry (Vaccinium corymbosum) - PMC [pmc.ncbi.nlm.nih.gov]
- 14. High Ambient Temperature Represses Anthocyanin Biosynthesis through Degradation of HY5 - PMC [pmc.ncbi.nlm.nih.gov]
- 15. researchgate.net [researchgate.net]
- 16. Low temperature inhibits anthocyanin accumulation in strawberry fruit by activating FvMAPK3-induced phosphorylation of FvMYB10 and degradation of Chalcone Synthase 1 - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Frontiers | Nighttime Temperatures and Sunlight Intensities Interact to Influence Anthocyanin Biosynthesis and Photooxidative Sunburn in “Fuji” Apple [frontiersin.org]
